Cas no 108562-73-8 (2,1-Benzisoxazole,7-ethyl-1,3-dihydro-3-methyl-)

• Product Name: 2,1-Benzisoxazole,7-ethyl-1,3-dihydro-3-methyl-
• CAS No: 108562-73-8
• Molecular Formula: C₁₀H₁₃NO
• Molecular Weight: 163.21632
• CID: 147692
• PubChem ID: 183996

2,1-Benzisoxazole,7-ethyl-1,3-dihydro-3-methyl- Properties

Names and Identifiers

• 2,1-Benzisoxazole,7-ethyl-1,3-dihydro-3-methyl-
• 2,1-Benzisoxazole, 1,3-dihydro-7-ethyl-3-methyl-
• 7-ethyl-3-methyl-1,3-dihydro-2,1-benzoxazole
• DTXSID60910777
• 108562-73-8
• 2,1-Benzisoxazole, 7-ethyl-1,3-dihydro-3-methyl-
• URUINJUWSUBWNU-UHFFFAOYSA-N

• InChIKey： URUINJUWSUBWNU-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO/c1-3-8-5-4-6-9-7(2)12-11-10(8)9/h4-7,11H,3H2,1-2H3
• SMILES： CCC1C=CC=C2C(ONC=12)C

Computed Properties

• Exact Mass: 163.09979
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 163.1
• Heavy Atom Count: 12
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• LogP: 2.80510
• PSA: 21.26
• Refractive Index: 1.523
• Boiling Point: 200.8°C at 760 mmHg
• Flash Point: 77.4°C
• Density: 1.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids 1-hydroxylamino, 4-unsubstituted benzenoids